Cas no 1281115-13-6 (N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide
• CAS No: 1281115-13-6
• MF: C₁₆H₂₂N₄O₂S
• MW: 334.436481952667
• CID: 5667907
• PubChem ID: 53538527
• Update Time: 2025-07-01

N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1281115-13-6
• AKOS034769894
• Z986419568
• EN300-26688613
• N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide

• Inchi： 1S/C16H22N4O2S/c1-11-9-23-15(18-11)13-7-20(5-6-22-13)8-14(21)19-16(2,10-17)12-3-4-12/h9,12-13H,3-8H2,1-2H3,(H,19,21)
• InChI Key： DVELALMPRXYNDG-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1CN(CCO1)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 334.14634713g/mol
• Monoisotopic Mass: 334.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide (CAS No. 1281115-13-6)

N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1281115-13-6, represents a convergence of advanced chemical synthesis and biological targeting, making it a subject of extensive research and development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyano group, a cyclopropyl ethyl moiety, and a morpholine ring embedded within a thiazole framework. The presence of these distinct chemical entities suggests multifaceted interactions with biological targets, which could be leveraged for the development of novel pharmacological agents. Specifically, the 1-cyano-1-cyclopropylethyl substituent may contribute to the compound's binding affinity and selectivity, while the morpholine-thiazole hybrid could enhance its solubility and metabolic stability.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential in drug discovery. Thiazole derivatives, in particular, have been extensively studied due to their wide range of biological activities. The incorporation of a morpholine ring into the thiazole scaffold in this compound not only introduces additional pharmacophoric elements but also opens up possibilities for structural modifications that could optimize its pharmacokinetic properties. This combination of features makes N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide a promising candidate for further investigation.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including multi-step organic reactions and precise purification methods, are employed to ensure the high yield and purity of the final product. The cyano group, for instance, necessitates careful handling due to its reactivity, while the cyclopropyl moiety demands specific conditions to maintain its integrity throughout the synthetic process. These challenges underscore the expertise required in handling such compounds and highlight the importance of collaborative efforts between chemists and biologists.

One of the most compelling aspects of N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide is its potential as a lead compound for drug development. Current research in medicinal chemistry emphasizes the importance of designing molecules that can interact selectively with biological targets while minimizing off-target effects. The unique structural features of this compound suggest that it may possess such properties, making it an attractive candidate for further optimization.

Recent studies have demonstrated the efficacy of morpholine-thiazole hybrids in various therapeutic contexts. For example, derivatives of this class have shown promise in treating inflammatory diseases by modulating key signaling pathways. The presence of the 4-methyl substituent in the thiazole ring may further enhance these effects by influencing electronic distributions and steric interactions. Such findings provide a strong rationale for investigating N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide as a potential therapeutic agent.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit significant biological activity. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes and receptors involved in disease pathogenesis. The ability to fine-tune its structure to enhance binding affinity and selectivity is crucial for developing it into a viable drug candidate. This process involves iterative testing and optimization using both computational modeling and experimental validation.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]acetamide (CAS No. 1281115-13) represents a fascinating example of how complex molecular structures can be designed to interact with biological targets in novel ways. Its unique combination of functional groups and structural features positions it as a promising candidate for further research and development in pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.